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Compound of Interest

Compound Name: (Z)-2-bromo-2-butene

Cat. No.: B7769272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of (Z)-2-bromo-2-
butene, a halogenated alkene of interest in organic synthesis. The document outlines the

foundational principles for this calculation, presents the relevant quantitative data in a

structured format, and includes a procedural workflow for determination.

Introduction
(Z)-2-bromo-2-butene is a specific stereoisomer of 2-bromo-2-butene, where the higher

priority functional groups are located on the same side of the carbon-carbon double bond.

Accurate determination of its molecular weight is fundamental for stoichiometric calculations in

chemical reactions, analytical characterization, and pharmacokinetic modeling in drug

development. The molecular weight is derived from its molecular formula, which is C4H7Br[1]

[2][3][4].

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula and the standard atomic weights of each

element as defined by the International Union of Pure and Applied Chemistry (IUPAC).

While the molecular weight is a calculated value, its confirmation relies on experimental

techniques such as mass spectrometry. A typical protocol would involve:
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Sample Preparation: Dissolving a pure sample of (Z)-2-bromo-2-butene in a suitable volatile

solvent.

Ionization: Introducing the sample into a mass spectrometer and ionizing it using methods

like Electron Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: Separating the resulting ions based on their mass-to-charge ratio (m/z).

Detection: Detecting the separated ions to generate a mass spectrum. The peak

corresponding to the molecular ion (M+) will confirm the calculated molecular weight.

It is important to note that bromine has two primary isotopes, 79Br and 81Br, of nearly equal

abundance[5]. This results in a characteristic M+ and M+2 isotopic pattern in the mass

spectrum, which is a definitive signature for bromine-containing compounds.

Quantitative Data
The calculation of the molecular weight of (Z)-2-bromo-2-butene requires the standard atomic

weights of Carbon, Hydrogen, and Bromine.

Element Symbol
Atomic Weight
(amu)

Number of
Atoms

Total
Contribution
(amu)

Carbon C 12.011 4 48.044

Hydrogen H 1.008[6][7] 7 7.056

Bromine Br 79.904[8][9] 1 79.904

Total 135.004

The calculated molecular weight is approximately 135.00 g/mol [1][2] or more precisely

135.004 g/mol [3].

Workflow and Pathway Visualization
The logical process for determining the molecular weight of a chemical compound is outlined

below.
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Identify Chemical
(Z)-2-bromo-2-butene

Determine Molecular Formula
C4H7Br

Identify Constituent Elements
Carbon (C), Hydrogen (H), Bromine (Br)

Obtain Standard Atomic Weights
(from IUPAC data)

C: 12.011 amu
H: 1.008 amu

Br: 79.904 amu

Perform Calculation
Σ (No. of Atoms × Atomic Weight)

Result:
Molecular Weight = 135.004 amu

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of a compound.

This guide does not describe any signaling pathways as (Z)-2-bromo-2-butene is a simple

organohalide primarily used as a synthetic building block and is not typically involved in

biological signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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